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Compound of Interest

Compound Name: Silver arsenite

Cat. No.: B1612865

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification and Synonyms

Silver arsenite is an inorganic compound with the chemical formula AgsAsOs. It is a fine yellow
powder that is sensitive to light. This compound is highly toxic if ingested or inhaled and can
cause irritation to the skin, eyes, and mucous membranes.

The definitive identifier for silver arsenite is its CAS number.

Identifier Value

CAS Number 7784-08-9[1]

Silver arsenite is also known by several synonyms, which are important to recognize in
scientific literature and chemical databases.

Synonym

Trisilver arsenite[1]

Silver orthoarsenite[1]

Arsenous acid, trisilver(1+) salt[1]

Arsenious acid, trisilver(1+) salt
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Physicochemical Properties

A summary of the key physicochemical properties of silver arsenite is provided in the table
below. This data is essential for laboratory handling, experimental design, and safety protocols.

Property Value Source

Molecular Formula Ag3AsOs3 PubChem[1]
Molecular Weight 446.52 g/mol PubChem[1]
Appearance Fine yellow powder PubChem[1]
Solubility Water soluble PubChem[1]
Stability Sensitive to light PubChem[1]

Experimental Protocols

Detailed experimental protocols for the synthesis and specific applications of silver arsenite in
a research context are not widely available in recent scientific literature. However, its formation
is a known reaction in analytical chemistry for the detection of arsenate ions. The following is a
generalized protocol for the precipitation of a silver-arsenic compound, adapted from historical
analytical methods.

Protocol: Precipitation of Silver Arsenate for Qualitative Analysis

This protocol describes the formation of silver arsenate (AgsAsOas), a compound closely related
to silver arsenite, which precipitates as a distinct reddish-brown solid. This method has been
historically used for the qualitative detection of arsenate.

Materials:
e A solution containing arsenate ions (AsOa437)
 Silver nitrate (AgNO3) solution

e Neutral or slightly alkaline solution conditions
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Procedure:

o Ensure the sample solution containing the suspected arsenate ions is neutral or slightly
alkaline. The pH can be adjusted using a suitable buffer.

e Slowly add a solution of silver nitrate to the sample solution.

o Observe the formation of a precipitate. A reddish-brown precipitate is indicative of the
presence of silver arsenate.

e The precipitate can be separated from the solution by filtration or centrifugation for further
analysis if required.

Note: Due to the high toxicity of arsenic compounds, all procedures should be carried out in a
well-ventilated fume hood with appropriate personal protective equipment (PPE), including
gloves, lab coat, and safety goggles. All waste containing arsenic must be disposed of as
hazardous waste according to institutional and regulatory guidelines.

Toxicological Data and Biological Effects

Silver arsenite is classified as a highly toxic substance. The toxicity is primarily attributed to
the arsenite ion, which is a known human carcinogen.[2][3]

Toxicity Data Value

H301 (Toxic if swallowed), H331 (Toxic if
inhaled)[1]

GHS Hazard Statements

) o Known human carcinogen (as an arsenic
Carcinogenicity compound)[2]

The biological effects of arsenite are complex and involve the disruption of numerous cellular
processes. Arsenite can induce oxidative stress, interfere with cellular respiration, and alter
signal transduction pathways.[3]

Signaling Pathways Affected by Arsenite
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While specific studies on the signaling pathways affected by silver arsenite are limited, the
effects of arsenite on cellular signaling are well-documented. Arsenite is known to impact
pathways involved in cell proliferation, apoptosis, and stress response. One of the key
mechanisms is the induction of oxidative stress, which can lead to the activation of various
signaling cascades.

Below is a simplified representation of a signaling pathway affected by arsenite-induced
oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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